Cas no 2172469-92-8 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid
• CAS No: 2172469-92-8
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6052287
• PubChem ID: 165524484
• Update Time: 2025-08-02

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]-N-(prop-2-yn-1-yl)acetamido}acetic acid
• EN300-1552198
• 2172469-92-8

• Inchi： 1S/C27H28N2O5S/c1-2-13-29(17-25(31)32)24(30)16-27(11-14-35-15-12-27)28-26(33)34-18-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h1,3-10,23H,11-18H2,(H,28,33)(H,31,32)
• InChI Key： WBBBFFSXABPDBC-UHFFFAOYSA-N
• SMILES： S1CCC(CC(N(CC#C)CC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid

Comprehensive Analysis of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid (CAS No. 2172469-92-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid (CAS No. 2172469-92-8) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the thian-4-yl ring and prop-2-yn-1-yl group, make it a versatile building block for designing novel bioactive molecules.

The compound's CAS No. 2172469-92-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in peptide-based therapeutics and bioconjugation applications. Researchers are particularly intrigued by its potential in click chemistry reactions, owing to the presence of the alkyne (prop-2-yn-1-yl) moiety. This functionality enables efficient coupling with azide-containing molecules, a strategy widely adopted in targeted drug delivery and proteomics studies.

One of the most discussed topics in recent literature is the role of Fmoc-protected compounds like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, allowing for sequential peptide chain elongation under mild conditions. This attribute aligns with the current trend toward green chemistry, as it minimizes harsh deprotection steps and reduces waste generation.

Another hot topic is the application of this compound in antibody-drug conjugates (ADCs), a cutting-edge area in oncology research. The alkyne handle (prop-2-yn-1-yl) facilitates site-specific modifications of antibodies, enhancing the precision of cancer therapies. This addresses a common search query: "How to improve ADC homogeneity using Fmoc-alkyne linkers?" The answer lies in the controlled conjugation enabled by compounds like CAS No. 2172469-92-8.

From a synthetic perspective, the thian-4-yl ring in this molecule introduces conformational constraints, which are valuable for modulating peptide stability and bioavailability. This feature resonates with the increasing demand for cyclic peptide drugs, as evidenced by rising Google searches for "constrained peptides in drug design." The compound’s bifunctional nature—combining Fmoc protection and an alkyne—makes it a dual-purpose reagent for combinatorial chemistry libraries.

Quality control and analytical characterization of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid are critical for reproducibility. Techniques like HPLC, NMR, and mass spectrometry are routinely employed, topics frequently explored in forums such as ResearchGate. The compound’s CAS No. 2172469-92-8 serves as a unique identifier for sourcing high-purity batches, a concern for many synthetic chemists.

In summary, 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-(prop-2-yn-1-yl)acetamido}acetic acid exemplifies innovation in medicinal chemistry. Its integration into peptide therapeutics, bioconjugation, and ADC development underscores its multidisciplinary utility. As research trends shift toward precision medicine and sustainable synthesis, this compound is poised to remain a focal point in scientific discourse.